Cas no 2223040-39-7 (Methyl 6-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-2-carboxylate)
Methyl 6-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- methyl 6-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)picolinate
- Methyl 6-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-2-carboxylate
- 2-Pyridinecarboxylic acid, 6-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, methyl ester
-
- Inchi: 1S/C14H20BNO4/c1-9-7-10(8-11(16-9)12(17)18-6)15-19-13(2,3)14(4,5)20-15/h7-8H,1-6H3
- InChI Key: UNCPMQCWDDLTKK-UHFFFAOYSA-N
- SMILES: C1(C(OC)=O)=NC(C)=CC(B2OC(C)(C)C(C)(C)O2)=C1
Experimental Properties
- Density: 1.11±0.1 g/cm3(Predicted)
- Boiling Point: 407.2±45.0 °C(Predicted)
- pka: 1.51±0.10(Predicted)
Methyl 6-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M237715-100mg |
Methyl 6-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-2-carboxylate |
2223040-39-7 | 100mg |
$ 435.00 | 2022-06-04 | ||
| TRC | M237715-250mg |
Methyl 6-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-2-carboxylate |
2223040-39-7 | 250mg |
$ 905.00 | 2022-06-04 | ||
| TRC | M237715-500mg |
Methyl 6-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-2-carboxylate |
2223040-39-7 | 500mg |
$ 1445.00 | 2022-06-04 | ||
| ChemScence | CS-0177551-1g |
Methyl 6-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-2-carboxylate |
2223040-39-7 | 1g |
$632.0 | 2022-04-27 | ||
| eNovation Chemicals LLC | Y1303044-1g |
Methyl 6-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-2-carboxylate |
2223040-39-7 | 95% | 1g |
$1480 | 2024-07-28 | |
| A2B Chem LLC | BA06896-1g |
Methyl 6-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-2-carboxylate |
2223040-39-7 | 98% | 1g |
$499.00 | 2024-04-20 | |
| A2B Chem LLC | BA06896-5g |
Methyl 6-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-2-carboxylate |
2223040-39-7 | 98% | 5g |
$1479.00 | 2024-04-20 | |
| eNovation Chemicals LLC | Y1303044-1g |
Methyl 6-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-2-carboxylate |
2223040-39-7 | 95% | 1g |
$1480 | 2025-02-18 | |
| eNovation Chemicals LLC | Y1303044-1g |
Methyl 6-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-2-carboxylate |
2223040-39-7 | 95% | 1g |
$1480 | 2025-02-25 |
Methyl 6-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-2-carboxylate Related Literature
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
Additional information on Methyl 6-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-2-carboxylate
Methyl 6-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-2-carboxylate (CAS No. 2223040-39-7): A Key Intermediate in Modern Pharmaceutical Synthesis
Methyl 6-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-2-carboxylate, identified by its CAS number 2223040-39-7, represents a significant compound in the realm of pharmaceutical chemistry. This boronic acid derivative has garnered considerable attention due to its utility as a crucial intermediate in the synthesis of various biologically active molecules. The compound's unique structural features, particularly the presence of a tetramethylborate group and a pyridine carboxylate moiety, make it an invaluable tool for medicinal chemists seeking to develop novel therapeutic agents.
The relevance of this compound is deeply rooted in its role in cross-coupling reactions, which are fundamental to modern drug discovery. Specifically, the boronic ester functionality allows for efficient Suzuki-Miyaura coupling with aryl halides or pseudohalides, enabling the construction of complex aromatic systems. This capability is particularly advantageous in the synthesis of heterocyclic compounds, which are prevalent in many pharmacophores. Recent advancements in synthetic methodologies have further highlighted the importance of such boronic acid derivatives, as they offer high selectivity and yield under mild reaction conditions.
In the context of contemporary pharmaceutical research, Methyl 6-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-2-carboxylate has been leveraged in the development of small molecule inhibitors targeting various disease pathways. For instance, studies have demonstrated its utility in generating pyridine-based scaffolds that exhibit potent activity against enzymes such as kinases and proteases. These enzymes are often implicated in cancer and inflammatory diseases, making them prime targets for therapeutic intervention. The ability to precisely modify the pyridine core through cross-coupling reactions has enabled researchers to fine-tune the pharmacological properties of their lead compounds.
The tetramethylborate group attached to the pyridine ring not only facilitates cross-coupling but also enhances the stability of the boronic ester under ambient conditions. This stability is critical for synthetic applications where prolonged reaction times or exposure to moisture can lead to decomposition. Additionally, the methyl substituents on the pyridine ring contribute to steric hindrance, which can influence both the reactivity and solubility of the compound. Such structural features are often carefully considered during drug design to optimize bioavailability and metabolic stability.
Recent research has also explored the use of Methyl 6-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-2-carboxylate in flow chemistry applications. Flow systems provide a controlled environment for chemical reactions, enabling precise modulation of reaction parameters such as temperature and pressure. This approach has been particularly beneficial for large-scale synthesis and has improved reproducibility compared to traditional batch processing methods. The integration of boronic acid derivatives into flow chemistry protocols has opened new avenues for high-throughput screening and parallel synthesis, accelerating the drug discovery pipeline.
The compound's versatility extends beyond its role as a synthetic intermediate; it also serves as a building block for material science applications. Pyridine-based compounds are widely used in organic electronics due to their electron-deficient nature and ability to form stable conjugated systems. By incorporating Methyl 6-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-2-carboxylate into polymer formulations, researchers have developed novel materials with enhanced optoelectronic properties. These materials find applications in organic light-emitting diodes (OLEDs), photovoltaic cells, and sensors.
The synthesis of Methyl 6-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-2-carboxylate itself is a testament to the progress made in boron chemistry over recent decades. Early methods relied on cumbersome multi-step procedures with low yields and poor regioselectivity. However, modern synthetic strategies have streamlined these processes significantly. For example, palladium-catalyzed borylation reactions now allow for direct functionalization of pyridine rings under mild conditions. Such advancements have not only improved efficiency but also reduced costs associated with producing these valuable intermediates.
In conclusion, Methyl 6-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-2-carboxylate (CAS No. 2223040-39-7) is a cornerstone compound in pharmaceutical and materials science research. Its unique structural attributes enable diverse applications ranging from drug development to advanced material formulations. As our understanding of molecular interactions continues to evolve, compounds like this will remain indispensable tools for innovation across multiple scientific disciplines.
2223040-39-7 (Methyl 6-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-2-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)